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Compound of Interest

Compound Name: Fluorine azide

Cat. No.: B077663

An In-depth Technical Guide to Gaseous Fluorine Azide (FN3)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties,
appearance, and experimental protocols related to gaseous fluorine azide (FNs). Given its
extreme instability and hazardous nature, this document emphasizes the critical safety and
handling procedures required when working with this compound.

Physical and Chemical Properties

Fluorine azide is a yellow-green gas at standard temperature and pressure.[1][2][3][4] It is a
highly unstable and explosive compound due to the very weak bond between the fluorine and
nitrogen atoms.[1][2][4] Its properties are analogous to other halogen azides such as CINs,
BrNs, and INs.[1][2][4]

Quantitative Data Summary

The physical properties of fluorine azide are summarized in the table below. Note that some
discrepancies exist in the literature for melting and boiling points, which may be attributed to
the compound's instability and the challenges of its measurement.
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Property Value Source(s)

Appearance Yellow-green gas [1112113114]

Molecular Formula FNs [1][2][5]

Molar Mass 61.019 g/mol [11[4115]
-139 °C (-218 °F; 134 K) -152

Melting Point °C (-242 °F; 121 K) -154 °C [11[2][4] [2][3] [€]
(-245 °F; 119 K)

- , -30 °C (-22 °F; 243 K) -82 °C

Boiling Point [1114] 12161171
(-116 °F; 191 K)

Density 1.3 g/cm3 [11[3]

Molecular Structure and Spectroscopy

The fluorine azide molecule features a chain of three nitrogen atoms with a terminal fluorine

atom. Calculations indicate the three nitrogen atoms are arranged in a straight line, with the F-

N-N bond angle being approximately 102°.[1][2][4]

Structural Parameters

Parameter Bond Length / Angle Source(s)
F-N Bond Length 0.1444 nm [1][3]
F-N=N Bond Length 0.1253 nm [11[3]
FN=N=N Bond Length 0.1132 nm [11[3]
F-N-N Angle ~102° [11[21[4]

Spectroscopic Data

The ultraviolet photoelectric spectrum of fluorine azide shows several ionisation peaks, which

have been assigned to specific molecular orbitals.[1][3]

 lonization Peaks (eV): 11.01, 13.72, 15.6, 15.9, 16.67, 18.2, and 19.7.[1][3]
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o Orbital Assignments: These peaks correspond to the 1T, nN or nF, nF, tF, nN or o, 11, and o
orbitals, respectively.[1][3]

Experimental Protocols

Extreme caution is advised. Fluorine azide is extremely sensitive to shock and friction and can
detonate violently.[1][4] Experiments should only be conducted by trained personnel in a
controlled environment, using appropriate safety measures such as blast shields, and handling
quantities should be strictly limited, with a recommended maximum of 0.02 grams.[2][3]

Synthesis of Fluorine Azide

Fluorine azide can be synthesized by the reaction of fluorine gas with either hydrazoic acid or
sodium azide.[1][2][4]

Method 1: Reaction with Hydrazoic Acid
e Reaction: HN3z + F2 - FNs3 + HF

e Protocol: This reaction involves bubbling fluorine gas through a solution of hydrazoic acid.
The procedure requires careful control of temperature and flow rates to prevent explosive
decomposition. All apparatus must be made of materials resistant to both fluorine and
hydrazoic acid.

Method 2: Reaction with Sodium Azide
e Reaction: NaNsz + F2 - FNs3 + NaF

e Protocol: This method involves passing fluorine gas over solid sodium azide. The reaction is
highly exothermic and must be carefully cooled to prevent detonation. The resulting gaseous
FNs is typically diluted with an inert gas like nitrogen as it is formed.
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Synthesis of Fluorine Azide (FN3)

Fluorine Gas (F2)
Sodium Azide (NaN>) Sl Fluorine Azide (FNs)
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+F2 T
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Synthesis pathways for Fluorine Azide.

Handling and Storage

e General Precautions: Due to the high risk of explosion, only handle very small quantities at a
time.[1][2][3] Organic azides are sensitive to heat, light, and pressure.[8][9]

» Personal Protective Equipment (PPE): Always use appropriate gloves, as the azide ion is
toxic, similar to cyanide.[8] Safety glasses or goggles are mandatory.[10] Work must be
performed in a fume hood behind a blast shield.[10]

o Materials to Avoid:

o Metals: Do not use metal spatulas or allow contact with metal parts, as this can form
highly explosive heavy metal azides.[9][10]

o Chlorinated Solvents: Never use solvents like dichloromethane or chloroform, as they can
form explosively unstable di- and tri-azidomethane.[8][9]

o Acids: Avoid contact with acids, which can produce the highly toxic and explosive
hydrazoic acid.[9][10]

o Storage: Store at low temperatures (-18 °C is recommended for organic azides) and in the
absence of light, preferably in plastic amber containers.[8][9]
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« Purification: Distillation and sublimation should never be used for purification due to the risk
of explosion.[8] Purification should be limited to techniques like extraction and precipitation.

[8]

o Waste Disposal: Azide waste must be collected in separate, clearly labeled containers and
kept away from acids and other incompatible materials.[8][10]

Reactivity and Hazards
Decomposition

Fluorine azide decomposes under various conditions. The products are dependent on the

temperature.

o At Normal Temperatures: The gas decomposes without explosion to form dinitrogen
difluoride (N2F2) and nitrogen (N2).[1][2][4]

o 2FNs3 - N2F2 +2 N2

e At High Temperatures (e.g., 1000 °C): It breaks apart into the nitrogen monofluoride radical
(NF) and nitrogen gas (N2).[1][2][4]

o FN3 - NF + N2

Fluorine Azide (FNs)

Decomposition Conditions

Normal Temperature High Temperature (~1000°C)

Decomposition Products

Y
Dinitrogen Difluoride (N2Fz) Nitrogen (N2) Nitrogen Monofluoride (NF) | B Nitrogen (Nz2)
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Decomposition pathways for Fluorine Azide.

Explosive Characteristics

Fluorine azide is classified as a primary explosive, meaning it is extremely sensitive to
initiation.[11]

e Shock and Friction Sensitivity: Extreme.[1][4]

o Detonation: Solid or liquid FNs can explode, releasing a large amount of energy.[1][2][3] A
thin film has been observed to burn at a rate of 1.6 km/s.[1][2][3]

Other Reactions

e Adduct Formation: Fluorine azide can form adducts with strong Lewis acids. For example, it
reacts with boron trifluoride (BFs) and arsenic pentafluoride (AsFs) at -196 °C.[1][2][3] The
Lewis acid bonds to the nitrogen atom adjacent to the fluorine.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical properties and appearance of gaseous fluorine
azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077663#physical-properties-and-appearance-of-
gaseous-fluorine-azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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